Cas no 123117-64-6 (1,2,3-Benzotriazin-4(3H)-one, 3-[(diphenoxyphosphinyl)oxy]-)

• Product Name: 1,2,3-Benzotriazin-4(3H)-one, 3-[(diphenoxyphosphinyl)oxy]-
• CAS No: 123117-64-6
• MF: C₁₉H₁₄N₃O₅P
• MW: 395.305325031281
• CID: 1215680
• PubChem ID: 66935923
• Update Time: 2025-04-20

1,2,3-Benzotriazin-4(3H)-one, 3-[(diphenoxyphosphinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzotriazin-4(3H)-one, 3-[(diphenoxyphosphinyl)oxy]-
• (4-oxo-1,2,3-benzotriazin-3-yl) diphenyl phosphate
• 3-[(Diphenoxyphosphoryl)oxy]-1,2,3-benzotriazin-4(3H)-one
• SCHEMBL1188683
• DTXSID20736071
• 123117-64-6

• Inchi： 1S/C19H14N3O5P/c23-19-17-13-7-8-14-18(17)20-21-22(19)27-28(24,25-15-9-3-1-4-10-15)26-16-11-5-2-6-12-16/h1-14H
• InChI Key： REEZXUORHJJIES-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)ON1C(C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 395.06722
• Monoisotopic Mass: 395.06710755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 92.54